Cas no 741264-92-6 (2,2':6',2''-Terpyridine, 4'-(phenylethynyl)-)

• Product Name: 2,2':6',2''-Terpyridine, 4'-(phenylethynyl)-
• CAS No: 741264-92-6
• MF: C₂₃H₁₅N₃
• MW: 333.385304689407
• CID: 541536
• PubChem ID: 71404062
• Update Time: 2025-04-19

2,2':6',2''-Terpyridine, 4'-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine, 4'-(phenylethynyl)-
• 4-(2-phenylethynyl)-2,6-dipyridin-2-ylpyridine
• DTXSID10824931
• 741264-92-6
• 2~4~-(Phenylethynyl)-1~2~,2~2~:2~6~,3~2~-terpyridine

• Inchi： 1S/C23H15N3/c1-2-8-18(9-3-1)12-13-19-16-22(20-10-4-6-14-24-20)26-23(17-19)21-11-5-7-15-25-21/h1-11,14-17H
• InChI Key： KVMFPKHXMYPBMA-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=CC(C#CC2C=CC=CC=2)=CC=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 333.126597491g/mol
• Monoisotopic Mass: 333.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų